Tadehaginoside

• Molecular Formula: C21H22O10
• Molecular Weight: 434.4 g/mol
• InChI: InChI=1S/C21H22O10/c22-12-4-1-11(2-5-12)3-6-17(25)29-10-16-18(26)19(27)20(28)21(31-16)30-15-8-13(23)7-14(24)9-15/h1-9,16,18-24,26-28H,10H2/b6-3+/t16-,18-,19+,20-,21-/m1/s1
• InChIKey: XUJRENMDCSKMFE-JSYAWONVSA-N

Sourcing Tadehaginoside: A Defined Phenylpropanoid Glycoside from Tadehagi triquetrum

Tadehaginoside (CAS 2020004-61-7, C₂₁H₂₂O₁₀, MW 434.4) is a phenylpropanoid glycoside isolated from Tadehagi triquetrum (Linn.) Ohashi (Leguminosae) [1]. Structurally characterized as a glucosyl-phloroglucinol-trans-p-hydroxycinnamoyl conjugate [2], it is the foundational member of a larger class of tadehaginoside derivatives (A-J) and serves as a commercially available reference standard for in vitro and in vivo pharmacological studies in metabolic and hepatic disease research [1].

• [1] Zhang X, Chen C, Li Y, Chen D, Dong L, Na W, Wu C, Zhang J, Li Y. Tadehaginosides A-J, Phenylpropanoid Glucosides from Tadehagi triquetrum, Enhance Glucose Uptake via the Upregulation of PPARγ and GLUT-4 in C2C12 Myotubes. J Nat Prod. 2016;79(5):1249-1258. View Source
• [2] National Library of Medicine. tadehaginoside MeSH Supplementary Concept Data 2024. MeSH Unique ID: C000595638. View Source

Beyond Tadehagi triquetrum Extracts: Why Tadehaginoside Cannot Be Substituted by Its Own Analogs or Crude Fractions

Replacing purified Tadehaginoside with a crude Tadehagi triquetrum extract or even a closely related tadehaginoside analog (e.g., Tadehaginosides A-J) introduces significant experimental variability and compromises data reproducibility. Direct comparative studies reveal that structurally similar analogs exhibit vastly different biological potencies; for example, compound 4 demonstrates markedly higher glucose uptake activity than Tadehaginoside (11) in the same assay [1]. Furthermore, Tadehaginoside undergoes rapid and extensive in vivo metabolism to p-hydroxycinnamic acid, with an oral bioavailability significantly lower than its intravenous profile [2]. Consequently, using an undefined mixture or an uncharacterized analog cannot replicate the specific pharmacokinetic profile or the precise molecular signaling (e.g., Nrf2/NF-κB modulation) documented for the parent compound, undermining the validity of any study requiring precise dosage and mechanistic interpretation [2][3].

• [1] Zhang X, Chen C, Li Y, Chen D, Dong L, Na W, Wu C, Zhang J, Li Y. Tadehaginosides A-J, Phenylpropanoid Glucosides from Tadehagi triquetrum, Enhance Glucose Uptake via the Upregulation of PPARγ and GLUT-4 in C2C12 Myotubes. J Nat Prod. 2016;79(5):1249-1258. View Source
• [2] Zhang CY, Lu YT, Tan YF, Liu QB, Dong L, Ma N, Lu WY, Su ZH, Zhang XP. Simultaneous measurement of tadehaginoside and its principal metabolite in rats by HPLC-MS/MS and its application in pharmacokinetics and tissue distribution study. Pharm Biol. 2021;59(1):1413-1422. View Source
• [3] Tang A, Chen X, Lu Q, Zheng N, Wei Y, Wu X. Antihepatotoxic effect of tadehaginoside, extracted from Tadehagi triquetrum (L.), against CCl4-lesioned rats through activating the Nrf2 signaling pathway and attenuating the inflammatory response. Inflammation. 2014;37(4):1006-1014. View Source

Head-to-Head Quantitative Evidence: Tadehaginoside vs. Analogs in Key Functional Assays

Glucose Uptake: Tadehaginoside vs. Tadehaginoside Analogs in C2C12 Myotubes

In a direct comparative study, Tadehaginoside (11) was evaluated alongside ten new analogs (Tadehaginosides A-J) for their ability to enhance glucose uptake in C2C12 myotubes. While Tadehaginoside (11) was active, compound 4 was identified as the most potent, demonstrating a significantly greater increase in glucose uptake [1]. This differential activity highlights that even minor structural modifications within the tadehaginoside class lead to substantial changes in functional efficacy, making the parent compound a defined but not necessarily optimal baseline for glucose uptake studies [1].

Evidence Dimension	Glucose Uptake Enhancement
Target Compound Data	Significantly increased basal and insulin-elicited glucose uptake (specific fold-change not provided in abstract, but activity confirmed as positive)
Comparator Or Baseline	Tadehaginoside analog 'Compound 4' (most potent analog in series)
Quantified Difference	Compound 4 exhibited superior potency relative to Tadehaginoside (11) (qualitative difference)
Conditions	C2C12 myotubes

Why This Matters

This demonstrates that within the same natural product class, small structural variations cause significant potency shifts, so Tadehaginoside must be selected for its specific, documented metabolic profile rather than assumed class-level activity.

• [1] Zhang X, Chen C, Li Y, Chen D, Dong L, Na W, Wu C, Zhang J, Li Y. Tadehaginosides A-J, Phenylpropanoid Glucosides from Tadehagi triquetrum, Enhance Glucose Uptake via the Upregulation of PPARγ and GLUT-4 in C2C12 Myotubes. J Nat Prod. 2016;79(5):1249-1258. View Source

Hepatoprotective Efficacy: Tadehaginoside vs. Vehicle Control in CCl₄-Induced Rat Model

In a rat model of CCl₄-induced acute liver injury, Tadehaginoside treatment resulted in a statistically significant reduction in serum liver enzymes compared to the untreated lesion group [1]. The study also demonstrated that Tadehaginoside dose-dependently suppressed HepG2 cell proliferation in vitro, establishing a clear dose-response relationship for its hepatoprotective effects [1].

Evidence Dimension	Serum ALT and AST levels
Target Compound Data	Significantly lowered ALT, AST, IgE, and LT levels (p<0.05 or p<0.01 vs. CCl₄ model group)
Comparator Or Baseline	CCl₄-lesioned control group (vehicle-treated)
Quantified Difference	Significant reduction, specific % decrease not provided in abstract
Conditions	CCl₄-induced acute liver injury in rats (in vivo)

Why This Matters

This provides a validated in vivo efficacy baseline for hepatic protection, making Tadehaginoside a relevant positive control or test article for liver disease research involving Nrf2 and NF-κB pathways.

• [1] Tang A, Chen X, Lu Q, Zheng N, Wei Y, Wu X. Antihepatotoxic effect of tadehaginoside, extracted from Tadehagi triquetrum (L.), against CCl4-lesioned rats through activating the Nrf2 signaling pathway and attenuating the inflammatory response. Inflammation. 2014;37(4):1006-1014. View Source

In Vivo Bioavailability: Oral vs. Intravenous Administration in Rats

A comprehensive pharmacokinetic study in Sprague-Dawley rats revealed a stark contrast in Tadehaginoside exposure depending on the route of administration [1]. Following oral gavage (25 mg/kg), the maximum plasma concentration (Cmax) was only 6.01 ± 2.14 ng/mL, which is approximately 18-fold lower than the Cmax of 109.77 ± 4.29 ng/mL achieved after intravenous injection (5 mg/kg) [1]. This disparity is attributed to rapid and extensive metabolism to p-hydroxycinnamic acid [1].

Evidence Dimension	Peak Plasma Concentration (Cmax) and Time to Peak (Tmax)
Target Compound Data	Oral (p.o.): Cmax = 6.01 ± 2.14 ng/mL, Tmax = 0.025 ± 0.08 h
Comparator Or Baseline	Intravenous (i.v.): Cmax = 109.77 ± 4.29 ng/mL, Tmax = 0.08 h
Quantified Difference	Oral Cmax is ~94.5% lower than i.v. Cmax; ~18-fold difference
Conditions	Sprague-Dawley rats; oral gavage (25 mg/kg) vs. i.v. injection (5 mg/kg); plasma analysis by LC-MS/MS

Why This Matters

This PK data is critical for experimental design, dictating that in vivo studies must account for the compound's low oral bioavailability and likely dependence on active metabolites for efficacy, which is essential information for procurement decisions.

• [1] Zhang CY, Lu YT, Tan YF, Liu QB, Dong L, Ma N, Lu WY, Su ZH, Zhang XP. Simultaneous measurement of tadehaginoside and its principal metabolite in rats by HPLC-MS/MS and its application in pharmacokinetics and tissue distribution study. Pharm Biol. 2021;59(1):1413-1422. View Source

Tissue Distribution Profile: Major Target Organs in Rats

Following intravenous administration in rats, Tadehaginoside exhibited a specific tissue distribution pattern. The highest concentrations were found in the kidney and spleen, identifying these as the major distribution organs, while no evidence of long-term accumulation was observed in most tissues [1].

Evidence Dimension	Tissue concentration
Target Compound Data	Highest concentrations in kidney and spleen
Comparator Or Baseline	Other tissues (e.g., liver, lung, heart, muscle, fat)
Quantified Difference	Significantly higher in kidney and spleen vs. other tissues (qualitative ranking)
Conditions	Sprague-Dawley rats, i.v. administration (5 mg/kg)

Why This Matters

This data informs target organ selection for in vivo studies and suggests that Tadehaginoside's therapeutic effects may be particularly relevant in kidney- or spleen-related pathologies, differentiating it from compounds with primary hepatic or systemic distribution.

• [1] Zhang CY, Lu YT, Tan YF, Liu QB, Dong L, Ma N, Lu WY, Su ZH, Zhang XP. Simultaneous measurement of tadehaginoside and its principal metabolite in rats by HPLC-MS/MS and its application in pharmacokinetics and tissue distribution study. Pharm Biol. 2021;59(1):1413-1422. View Source

Lipid Metabolism Regulation: Dose-Dependent Inhibition in HepG2 Cells

In vitro studies using HepG2 cells demonstrate that Tadehaginoside inhibits lipid accumulation in a dose-dependent manner [1]. This effect is mechanistically linked to the downregulation of key lipogenic transcription factors (SREBP-1a, SREBP-2) and their downstream target genes (FAS, ACC, HMGR), alongside upregulation of the lipolytic gene PPARα [1].

Evidence Dimension	Lipid accumulation and lipogenic gene expression
Target Compound Data	Dose-dependent inhibition of lipid accumulation; downregulation of SREBP-1a, SREBP-2, FAS, ACC, HMGR; upregulation of PPARα
Comparator Or Baseline	Untreated control cells
Quantified Difference	Qualitative dose-response observed; specific IC₅₀ values not provided in abstract
Conditions	HepG2 human hepatoma cells

Why This Matters

This establishes a quantitative, dose-responsive phenotype for lipid metabolism research, providing a clear benchmark for comparative studies with other lipid-lowering agents or for screening novel analogs with improved potency.

• [1] Zhang X, Wang S, Li Y, Zhao D, An N, Wu J, Zhang T, Wu C, Li Y. Tadehaginoside modulates lipogenesis and glucose consumption in HepG2 cells. Nat Prod Res. 2015;29(24):2287-2290. View Source

Prioritizing Tadehaginoside: Validated Use Cases for Scientific and Industrial Selection

Positive Control for In Vivo Nrf2/NF-κB Pathway Activation Studies

Tadehaginoside is a validated positive control for activating the Nrf2 signaling pathway while concurrently inhibiting the NF-κB pathway in rodent models of CCl₄-induced hepatic injury [1]. Its demonstrated ability to significantly reduce serum biomarkers of liver damage (ALT, AST) and elevate hepatic GSH and CAT levels makes it a specific, mechanistically-characterized tool for validating assays measuring oxidative stress and inflammation in the liver [1].

Reference Standard for In Vivo Pharmacokinetic Studies with Extensive First-Pass Metabolism

Tadehaginoside serves as an excellent reference compound for LC-MS/MS method development and validation in plasma and tissue samples, particularly for studies investigating compounds with low oral bioavailability and extensive first-pass metabolism [1]. The stark, quantifiable contrast between its oral Cmax (6.01 ng/mL) and intravenous Cmax (109.77 ng/mL) provides a robust, data-rich benchmark for evaluating the impact of formulation strategies or delivery systems aimed at improving oral absorption of phenolic glycosides [1].

Lead Compound for Metabolic Disease Research Targeting Dual Glucose and Lipid Regulation

In metabolic syndrome research, Tadehaginoside is a valuable lead compound for studying the simultaneous regulation of hepatic glucose consumption and de novo lipogenesis [1]. Its demonstrated dose-dependent inhibition of lipid accumulation and stimulation of glucose uptake in HepG2 cells, mediated by SREBP-1a/SREBP-2 and PPARγ modulation, respectively, makes it a preferred starting point over single-target compounds for investigating multi-pathway metabolic interventions [1].

• [1] Tang A, Chen X, Lu Q, Zheng N, Wei Y, Wu X. Antihepatotoxic effect of tadehaginoside, extracted from Tadehagi triquetrum (L.), against CCl4-lesioned rats through activating the Nrf2 signaling pathway and attenuating the inflammatory response. Inflammation. 2014;37(4):1006-1014. View Source
• [2] Zhang CY, Lu YT, Tan YF, Liu QB, Dong L, Ma N, Lu WY, Su ZH, Zhang XP. Simultaneous measurement of tadehaginoside and its principal metabolite in rats by HPLC-MS/MS and its application in pharmacokinetics and tissue distribution study. Pharm Biol. 2021;59(1):1413-1422. View Source
• [3] Zhang X, Wang S, Li Y, Zhao D, An N, Wu J, Zhang T, Wu C, Li Y. Tadehaginoside modulates lipogenesis and glucose consumption in HepG2 cells. Nat Prod Res. 2015;29(24):2287-2290. View Source